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Verification

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1235882-91-3

CAS No.: 1235882-91-3

Cat. No.: B612703 Get Quote

STOP & VERIFY: Before proceeding, you must confirm the identity of the substance.[2] CAS

1235882-91-3 corresponds to Competence-Stimulating Peptide-12261 (CSP-12261).[1][2][3][4]

[5]

Chemical Class: Bioactive Peptide (Pneumococcal signaling molecule).[1]

Molecular Formula: C₁₀₀H₁₄₉N₃₁O₂₃[2][4]

Physical State: Typically supplied as a lyophilized powder.[2]

Application: Research reagent used to study bacterial competence (DNA uptake) and

quorum sensing.[1]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Note on Ambiguity: If you arrived at this CAS number while searching for PROTAC linkers (e.g.,

Pomalidomide derivatives), verify your Certificate of Analysis immediately. While often listed in

adjacent catalog sections, Pomalidomide derivatives (teratogens) require a strictly cytotoxic

waste stream.[1] This guide addresses the peptide CAS 1235882-91-3.[1][2][3][5][6][7][8]
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Part 2: Hazard Assessment & Safety Logic
As a Senior Application Scientist, I prioritize the "Precautionary Principle." While CSP-12261 is

not classified as a P-listed acute toxin (like sodium azide) or a known human teratogen (like

thalidomide), it is a bioactive signaling molecule.[1][2]

The Mechanism of Risk:

Inhalation Sensitization: Lyophilized peptides are potent respiratory sensitizers.[2] Inhalation

of dust can trigger anaphylactic-like reactions in sensitized individuals.[1][2]

Bioactivity: This peptide triggers physiological changes in bacteria at nanomolar

concentrations.[2] Its effects on human cellular signaling are not fully characterized;

therefore, it must be treated as a Potentially Hazardous Bioactive Material (PHBM).[1][2]

Personal Protective Equipment (PPE) Matrix
PPE Component Specification Rationale

Gloves
Nitrile (Double-gloving

recommended)

Prevents transdermal

absorption of solubilized

peptide.[1][2]

Respiratory N95 (minimum) or P100

Critical: Prevents inhalation of

lyophilized peptide dust during

weighing/transfer.

Eye Protection Chemical Safety Goggles

Prevents ocular absorption

(mucous membranes are

highly permeable to peptides).

Clothing
Lab Coat (Buttoned, long

sleeve)
Standard barrier protection.

Part 3: Disposal Procedures
The following protocols rely on High-Temperature Incineration as the only self-validating

method to ensure the destruction of the peptide bond sequence, rendering the molecule

biologically inert.
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Workflow 1: Solid Waste (Lyophilized Powder/Vials)[1][2]
Objective: Complete thermal destruction.

Containment: Do not empty vials. Cap the original vial tightly.

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Zip-lock

style).

Labeling: Affix a hazardous waste label.

Constituents: "Competence-Stimulating Peptide-12261 (CAS 1235882-91-3)"[1][2][3][4][5]

[6][7][8]

Hazard Check: "Toxic" (Precautionary), "Irritant."[1][2]

Disposal Stream: Route to Chemical Incineration.

Prohibited: Do not dispose of in biohazard (autoclave) bags unless the peptide is mixed

with infectious bacteria.[1] Autoclaving may not fully degrade the chemical structure of

stable peptides.[2]

Workflow 2: Liquid Waste (Stock Solutions/Mother
Liquor)
Objective: Solvent management + Peptide degradation.

Segregation: Determine the solvent base.[2]

Aqueous/Buffer:[2][9] Segregate into "Aqueous Chemical Waste."[2]

Organic (DMSO/Methanol): Segregate into "Organic Solvent Waste."[2]

Deactivation (Optional but Recommended for High Concentrations):

Add 10% Sodium Hypochlorite (Bleach) to the aqueous waste stream (1:10 ratio) and let

stand for 30 minutes.[1] The oxidative cleavage breaks the amide bonds, reducing

bioactivity before the waste leaves the lab.[2]
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Final Disposal: Transfer to the institution's Hazardous Chemical Waste stream for

incineration. NEVER pour down the sink.

Part 4: Visualization of Decision Logic
The following diagram outlines the decision process for disposing of CAS 1235882-91-3,

distinguishing it from cytotoxic PROTACs.

Identify CAS 1235882-91-3

Verify Chemical Name

Competence-Stimulating
Peptide-12261

Confirmed

Pomalidomide Derivative
(Incorrect CAS Match)

If Pomalidomide structure

Physical State? STOP: Switch to
Cytotoxic/Teratogen Protocol

Solid (Lyophilized) Liquid (Solution)

Double Bag
Label 'Toxic/Bioactive'

Optional: 10% Bleach
Deactivation (30 mins)

DISPOSAL: High-Temp
Incineration (>850°C)
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Figure 1: Waste stream decision tree emphasizing verification of chemical identity and routing

to incineration.[1][2]

Part 5: Spill Management Protocol
In the event of a spill of CAS 1235882-91-3, immediate containment of dust is the priority to

prevent respiratory exposure.[1][2]

Evacuate & PPE: Clear the immediate area. Don N95 respirator, double gloves, and

goggles.[2]

Dust Control (Solids):

Do NOT sweep dry dust (creates aerosols).[1]

Cover the spill with a paper towel dampened with water or 70% Ethanol.[2]

Gently wipe up the material, working from the outside in.[2]

Decontamination:

Wipe the surface with 10% Bleach (Sodium Hypochlorite) to degrade residual peptide.[1]

Follow with a water rinse to remove bleach residue (prevents equipment corrosion).[1]

Disposal: Place all cleanup materials (towels, gloves) into a hazardous waste bag and tag for

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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